Cas no 1001913-13-8 (Sodium;3-[(4-hydroxycyclohexyl)-(4-methylcyclohexanecarbonyl)amino]-5-phenylthiophene-2-carboxylate)

• Product Name: Sodium;3-[(4-hydroxycyclohexyl)-(4-methylcyclohexanecarbonyl)amino]-5-phenylthiophene-2-carboxylate
• CAS No: 1001913-13-8
• MF: C₂₅H₃₀NNaO₄S
• MW: 463.56477689743
• MDL: MFCD20488594
• CID: 2119321
• Update Time: 2025-07-15

Sodium;3-[(4-hydroxycyclohexyl)-(4-methylcyclohexanecarbonyl)amino]-5-phenylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• VCH-759
• sodium 3-(N-((1r,4r)-4-hydroxycyclohexyl)-4-methylcyclohexane-1-carboxamido)-5-phenylthiophene-2-carboxylate
• Sodium;3-[(4-hydroxycyclohexyl)-(4-methylcyclohexanecarbonyl)amino]-5-phenylthiophene-2-carboxylate

• MDL： MFCD20488594
• Inchi： 1S/C25H31NO4S.Na/c1-16-7-9-18(10-8-16)24(28)26(19-11-13-20(27)14-12-19)21-15-22(31-23(21)25(29)30)17-5-3-2-4-6-17;/h2-6,15-16,18-20,27H,7-14H2,1H3,(H,29,30);/q;+1/p-1
• InChI Key： SSERCMQZZYTNBY-UHFFFAOYSA-M
• SMILES： S1C(C2C=CC=CC=2)=CC(=C1C(=O)[O-])N(C(C1CCC(C)CC1)=O)C1CCC(CC1)O.[Na+]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 627
• Topological Polar Surface Area: 109

Additional information on Sodium;3-[(4-hydroxycyclohexyl)-(4-methylcyclohexanecarbonyl)amino]-5-phenylthiophene-2-carboxylate

Introduction to Sodium;3-[(4-hydroxycyclohexyl)-(4-methylcyclohexanecarbonyl)amino]-5-phenylthiophene-2-carboxylate (CAS No. 1001913-13-8)

Sodium;3-[(4-hydroxycyclohexyl)-(4-methylcyclohexanecarbonyl)amino]-5-phenylthiophene-2-carboxylate, with the CAS number 1001913-13-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules known for their potential applications in drug development, particularly in the synthesis of bioactive agents that target specific biological pathways.

The molecular structure of this compound is characterized by its intricate arrangement of functional groups, including a 5-phenylthiophene-2-carboxylate moiety, which is a well-known pharmacophore in medicinal chemistry. The presence of a sodium cation further enhances its solubility and reactivity, making it a valuable intermediate in various synthetic protocols. The compound's dual functionality, combining both hydroxyl and carboxylate groups, allows for diverse chemical modifications, enabling researchers to tailor its properties for specific applications.

In recent years, there has been a growing interest in thiophene derivatives due to their broad spectrum of biological activities. Studies have demonstrated that thiophene-based compounds exhibit properties such as anti-inflammatory, antioxidant, and anticancer effects. The specific arrangement of atoms in Sodium;3-[(4-hydroxycyclohexyl)-(4-methylcyclohexanecarbonyl)amino]-5-phenylthiophene-2-carboxylate makes it a promising candidate for further investigation in these areas.

One of the most compelling aspects of this compound is its potential as a building block for the development of novel therapeutic agents. The 4-hydroxycyclohexyl and 4-methylcyclohexanecarbonyl substituents contribute to its unique chemical profile, allowing for selective interactions with biological targets. These features have been exploited in several research endeavors aimed at identifying new drug candidates.

The synthesis of Sodium;3-[(4-hydroxycyclohexyl)-(4-methylcyclohexanecarbonyl)amino]-5-phenylthiophene-2-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the formation of the thiophene core, followed by functionalization with the appropriate substituents. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels.

Recent advancements in computational chemistry have also played a crucial role in understanding the behavior of this compound. Molecular modeling studies have provided insights into its binding interactions with biological targets, aiding in the design of more effective derivatives. These computational approaches are complemented by experimental validations, ensuring that the theoretical predictions align with empirical observations.

The pharmacological potential of Sodium;3-[(4-hydroxycyclohexyl)-(4-methylcyclohexanecarbonyl)amino]-5-phenylthiophene-2-carboxylate has been explored in several preclinical studies. Researchers have investigated its effects on enzymes and receptors involved in various disease pathways. For instance, preliminary data suggest that this compound may modulate inflammatory responses by interacting with key signaling molecules. Such findings underscore its potential as a lead compound for further drug development.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. Its unique structural features make it suitable for use as a precursor in the synthesis of advanced materials with tailored properties. For example, it has been used to develop novel polymers and coatings that exhibit enhanced durability and functionality.

The industrial production of Sodium;3-[(4-hydroxycyclohexyl)-(4-methylcyclohexanecarbonyl)amino]-5-phenylthiophene-2-carboxylate is carried out under stringent quality control measures to ensure consistency and reliability. Manufacturers adhere to Good Manufacturing Practices (GMP) to guarantee that the final product meets the required specifications. This attention to detail is essential for applications where purity and stability are critical.

The future prospects of this compound are bright, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield novel derivatives with improved efficacy and reduced side effects. As our understanding of biological systems continues to evolve, so too will the ways in which we utilize compounds like Sodium;3-[(4-hydroxycyclohexyl)-(4-methylcyclohexanecarbonyl)amino]-5-phenylthiophene-2-carboxylate.